molecular formula C15H9NO6 B8409188 7-hydroxy-3-(4-hydroxy-3-nitrophenyl)-4H-chromen-4-one

7-hydroxy-3-(4-hydroxy-3-nitrophenyl)-4H-chromen-4-one

Cat. No.: B8409188
M. Wt: 299.23 g/mol
InChI Key: AYEJQKGKLYNAMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-hydroxy-3-(4-hydroxy-3-nitrophenyl)-4H-chromen-4-one is a useful research compound. Its molecular formula is C15H9NO6 and its molecular weight is 299.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H9NO6

Molecular Weight

299.23 g/mol

IUPAC Name

7-hydroxy-3-(4-hydroxy-3-nitrophenyl)chromen-4-one

InChI

InChI=1S/C15H9NO6/c17-9-2-3-10-14(6-9)22-7-11(15(10)19)8-1-4-13(18)12(5-8)16(20)21/h1-7,17-18H

InChI Key

AYEJQKGKLYNAMP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C2=COC3=C(C2=O)C=CC(=C3)O)[N+](=O)[O-])O

Origin of Product

United States

Synthesis routes and methods

Procedure details

20 ml of a mixture of concentrated sulfuric acid and nitric acid (3:1) are added dropwise to a solution of 1 g of daidzein in 200 ml of dry ethanol at room temperature while stirring vigorously. The mixture is stirred for another 2 hours, and 400 ml of water are then added. The compound precipitates, is filtered off with suction and washed with water until neutral. The yellow product is recrystallized from alcohol.
[Compound]
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mixture
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20 mL
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0 (± 1) mol
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0 (± 1) mol
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1 g
Type
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200 mL
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Quantity
400 mL
Type
reactant
Reaction Step Two

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